3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid

• IUPAC Name: 2-(benzenesulfonamido)-3-methylbenzoic acid
• InChI: InChI=1S/C14H13NO4S/c1-10-6-5-9-12(14(16)17)13(10)15-20(18,19)11-7-3-2-4-8-11/h2-9,15H,1H3,(H,16,17)
• InChI Key: MIZAODWIWMPESH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)O)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol

Description

3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid is a chemical compound that is commonly used in scientific research. It is also known as MPA or Meclofenamic acid. This compound has been widely studied for its potential therapeutic benefits and its mechanism of action in various biological systems.

Mechanism of Action

The mechanism of action of 3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting COX enzymes, this compound reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to have potential as a treatment for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid in lab experiments is its well-established mechanism of action. Its inhibition of COX enzymes is well understood, making it a useful tool for studying inflammation, pain, and fever. One limitation of using this compound in lab experiments is its potential toxicity. It has been shown to have toxic effects on the liver and kidneys, which can limit its use in certain experiments.

Future Directions

There are many future directions for the study of 3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid. One direction is the development of new derivatives of the compound with improved therapeutic benefits and reduced toxicity. Another direction is the study of the compound's potential as a treatment for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the compound's mechanism of action could be further studied to better understand its effects on inflammation, pain, and fever.

Synthesis Methods

The synthesis of 3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid involves the reaction of 3-methyl-2-aminobenzoic acid with phenylsulfonyl chloride in the presence of a base. The reaction yields the desired product, which is then purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

3-Methyl-2-[(phenylsulfonyl)amino]benzoic acid has been widely used in scientific research for its potential therapeutic benefits. It has been studied for its anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential as a treatment for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.